Cas no 2229522-71-6 (2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-ol
• CAS No: 2229522-71-6
• MF: C₆H₇F₂NO₂
• MW: 163.122088670731
• CID: 6455372
• PubChem ID: 165783244
• Update Time: 2025-05-19

2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-ol
• 2229522-71-6
• EN300-1948458

• Inchi： 1S/C6H7F2NO2/c1-3-4(2-9-11-3)5(10)6(7)8/h2,5-6,10H,1H3
• InChI Key： FIULAWKTCYRLLI-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NOC=1C)O)F

Computed Properties

• Exact Mass: 163.04448479g/mol
• Monoisotopic Mass: 163.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.3Ų

Additional information on 2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-ol

Comprehensive Overview of 2,2-Difluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-ol (CAS No. 2229522-71-6)

2,2-Difluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-ol (CAS No. 2229522-71-6) is a fluorinated organic compound featuring a unique combination of a difluoroethyl group and a 5-methyl-1,2-oxazole moiety. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of novel bioactive molecules. The presence of the difluoroethyl group enhances metabolic stability and lipophilicity, while the oxazole ring contributes to its potential as a hydrogen bond acceptor, a feature often exploited in drug design.

Recent advancements in fluorinated compounds have drawn significant attention to molecules like 2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-ol. Fluorination is a key strategy in modern medicinal chemistry, as it can improve a compound's bioavailability, binding affinity, and resistance to enzymatic degradation. Researchers are increasingly exploring its applications in the synthesis of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are among the hottest topics in drug discovery today.

The compound's CAS number 2229522-71-6 is frequently searched in chemical databases, reflecting its growing relevance in academic and industrial settings. Its structural features align with current trends in fragment-based drug design (FBDD) and covalent inhibitor development, where the oxazole ring can serve as a versatile scaffold for further derivatization. Additionally, its potential role in antibacterial and antifungal agents has sparked interest, given the rising demand for new antimicrobials amid increasing resistance.

From a synthetic perspective, 2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-ol offers opportunities for green chemistry applications. Researchers are investigating eco-friendly catalytic methods to incorporate fluorinated groups, reducing the environmental impact of traditional fluorination techniques. This aligns with the broader push for sustainable chemistry, a topic gaining traction in both scientific literature and public discourse.

In summary, 2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-ol (CAS No. 2229522-71-6) represents a promising building block for innovative therapeutic agents. Its dual functionality—combining fluorination and heterocyclic diversity—positions it at the forefront of medicinal chemistry and material science research. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing unmet medical and industrial challenges.